Cas no 100642-80-6 (Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI))
100642-80-6 structure
Product Name:Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI)
CAS No:100642-80-6
MF:C14H21N3O3S
MW:311.399842023849
CID:6627723
Update Time:2024-01-17
Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI)
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- Inchi: 1S/C14H21N3O3S/c1-21(20)8-7-11(15)13(18)17-14(19)12(16)9-10-5-3-2-4-6-10/h2-6,11-12H,7-9,15-16H2,1H3,(H,17,18,19)/t11?,12-,21?/m0/s1
- InChI Key: AHTOVHNERAJECM-ZLWSSSSYSA-N
- SMILES: C(NC(=O)[C@H](CC1=CC=CC=C1)N)(=O)C(N)CCS(C)=O
Experimental Properties
- Density: 1.286±0.06 g/cm3(Predicted)
- Boiling Point: 694.5±55.0 °C(Predicted)
- pka: 13.57±0.46(Predicted)
Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI) Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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